N-(2,5-dimethylphenyl)-N'-(2-methoxyphenyl)thiourea

• IUPAC Name: 1-(2,5-dimethylphenyl)-3-(2-methoxyphenyl)thiourea
• InChI: InChI=1S/C16H18N2OS/c1-11-8-9-12(2)14(10-11)18-16(20)17-13-6-4-5-7-15(13)19-3/h4-10H,1-3H3,(H2,17,18,20)
• InChI Key: MWGWNPMRZCBOTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=S)NC2=CC=CC=C2OC
• Molecular Formula: C16H18N2OS
• Molecular Weight: 286.4 g/mol

Description

N-(2,5-dimethylphenyl)-N'-(2-methoxyphenyl)thiourea, also known as DMPT, is a chemical compound that has been studied extensively for its potential applications in various fields of research. DMPT is a thiourea derivative that has been found to have a range of biochemical and physiological effects, making it an interesting molecule for scientific investigation.

Mechanism of Action

The mechanism of action of N-(2,5-dimethylphenyl)-N'-(2-methoxyphenyl)thiourea is not fully understood, but it is believed to act on the central nervous system by increasing the release of certain neurotransmitters, such as dopamine and serotonin. This may contribute to its effects on feed intake and growth performance in livestock, as well as its potential anti-cancer properties.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-N'-(2-methoxyphenyl)thiourea has been shown to have a range of biochemical and physiological effects, including increasing feed intake and growth performance in livestock, reducing greenhouse gas emissions from livestock manure, and potentially acting as an anti-cancer agent. It has also been shown to have effects on the central nervous system, including increasing activity in certain areas of the brain.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,5-dimethylphenyl)-N'-(2-methoxyphenyl)thiourea in lab experiments is its ability to increase feed intake and growth performance in livestock, making it a useful tool for studying these aspects of animal physiology. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are a number of potential future directions for research on N-(2,5-dimethylphenyl)-N'-(2-methoxyphenyl)thiourea. One area of interest is its potential as an anti-cancer agent, and further studies could investigate its effects on different types of cancer cells. Additionally, more research could be done on its effects on the central nervous system, including its potential as a treatment for neurological disorders. Finally, there is potential for further investigation into its use as a feed additive in livestock, including studies on its long-term effects and optimal dosage levels.

Synthesis Methods

N-(2,5-dimethylphenyl)-N'-(2-methoxyphenyl)thiourea can be synthesized through a number of different methods, including the reaction of 2,5-dimethylaniline with 2-methoxybenzoyl isothiocyanate in the presence of a base. This results in the formation of N-(2,5-dimethylphenyl)-N'-(2-methoxyphenyl)thiourea as a white crystalline solid, which can be purified through recrystallization or chromatography.

Scientific Research Applications

N-(2,5-dimethylphenyl)-N'-(2-methoxyphenyl)thiourea has been studied in a variety of research fields, including agriculture, medicine, and environmental science. In agriculture, N-(2,5-dimethylphenyl)-N'-(2-methoxyphenyl)thiourea has been shown to increase feed intake and improve growth performance in livestock, making it a potential feed additive. In medicine, N-(2,5-dimethylphenyl)-N'-(2-methoxyphenyl)thiourea has been investigated for its potential as an anti-cancer agent, as well as for its effects on the central nervous system. In environmental science, N-(2,5-dimethylphenyl)-N'-(2-methoxyphenyl)thiourea has been studied for its ability to reduce greenhouse gas emissions from livestock manure.